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Compound of Interest

Compound Name: Ethyl 3-coumarincarboxylate

Cat. No.: B159564 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Ethyl
3-coumarincarboxylate, ensuring compliance and laboratory safety. The following procedures

are designed for researchers, scientists, and drug development professionals to manage this

chemical waste stream effectively.

While Ethyl 3-coumarincarboxylate is not classified as a hazardous substance under the

2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), it is imperative to handle

and dispose of it with the care due to all laboratory chemicals.[1] Adherence to good industrial

hygiene and safety practices is essential.[2]

Chemical and Physical Properties
A summary of the key quantitative data for Ethyl 3-coumarincarboxylate is presented below.

This information is critical for safe handling and in determining the appropriate disposal route.
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Property Value

Molecular Formula C12H10O4

Molecular Weight 218.21 g/mol

Appearance White Solid

Melting Point 92 - 95 °C (197.6 - 203 °F)[1][2]

Boiling Point No information available

Flash Point No information available

Solubility Low water solubility

CAS Number 1846-76-0

Disposal Protocol
The following step-by-step protocol outlines the recommended procedure for the disposal of

Ethyl 3-coumarincarboxylate. This process is designed to minimize environmental release

and ensure the safety of all laboratory personnel.

1. Waste Identification and Segregation:

Treat all unwanted Ethyl 3-coumarincarboxylate, including expired material, off-spec

batches, and contaminated material, as chemical waste.

Segregate solid Ethyl 3-coumarincarboxylate waste from liquid and other hazardous waste

streams to prevent cross-contamination.

2. Personal Protective Equipment (PPE):

Prior to handling the chemical waste, ensure appropriate PPE is worn. This includes, but is

not limited to:

Safety glasses or goggles

Chemical-resistant gloves
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Laboratory coat

3. Containerization of Solid Waste:

Carefully sweep up solid Ethyl 3-coumarincarboxylate, avoiding dust formation.[1][2]

Place the collected solid into a suitable, clearly labeled, and sealable container. The

container should be compatible with the chemical and prevent leakage.

For mixtures containing Ethyl 3-coumarincarboxylate, list all chemical components on the

waste label.[3]

4. Labeling of Waste Containers:

Label the waste container clearly with the words "Hazardous Waste" as a precautionary

measure, even if the substance is not officially listed as such.[3]

The label must include:

The full chemical name: "Ethyl 3-coumarincarboxylate"[3]

The quantity of the waste

The date of waste generation[3]

The place of origin (e.g., laboratory room number)[3]

The name and contact information of the principal investigator[3]

5. Storage of Chemical Waste:

Store the sealed and labeled waste container in a designated hazardous waste storage area.

This area should be secure, well-ventilated, and away from incompatible materials.

Ensure the storage area is accessible only to trained personnel.

6. Disposal Arrangement:
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Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor to arrange for pickup and disposal.[3]

Provide the EHS office with all necessary information regarding the waste, as detailed on the

container label.

Do not dispose of Ethyl 3-coumarincarboxylate in the regular trash or down the drain.[3]

7. Spill Management:

In the event of a spill, immediately contain the area.

Wearing appropriate PPE, sweep up the spilled solid material, minimizing dust generation.

Collect the spilled material and any contaminated cleaning materials (e.g., absorbent pads,

paper towels) in a designated hazardous waste container.

Label and dispose of the spill cleanup materials as hazardous waste.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Ethyl 3-
coumarincarboxylate.
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Caption: Workflow for the proper disposal of Ethyl 3-coumarincarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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